Cas no 69458-21-5 (21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)-)

• Product Name: 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)-
• CAS No: 69458-21-5
• MF: C₄₃H₂₉N₅
• MW: 615.723869085312
• CID: 4149688
• PubChem ID: 135403354
• Update Time: 2025-06-25

21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)-
• 5-(4-pyridyl)-10,15,20-triphenylporphyrin
• 69458-21-5
• SCHEMBL4413916
• 5-(4-Pyridyl)-10,15,20 triphenyl porphine

• Inchi： 1S/C43H29N5/c1-4-10-28(11-5-1)40-32-16-18-34(45-32)41(29-12-6-2-7-13-29)36-20-22-38(47-36)43(31-24-26-44-27-25-31)39-23-21-37(48-39)42(30-14-8-3-9-15-30)35-19-17-33(40)46-35/h1-27,45,48H/b40-32-,40-33-,41-34-,41-36-,42-35-,42-37-,43-38-,43-39-
• InChI Key： GKFIIZUTJIZSDM-GBQNNRHKSA-N
• SMILES： C1(C2=CC=CC=C2)=C2N=C(C(C3=CC=CC=C3)=C3NC(=C(C4=CC=CC=C4)C4=NC(=C(C5C=CN=CC=5)C5NC1=CC=5)C=C4)C=C3)C=C2 |c:18,t:7,21,32|

Computed Properties

• Exact Mass: 615.24229595Da
• Monoisotopic Mass: 615.24229595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 70.3Ų

Additional information on 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)-

21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- (CAS No. 69458-21-5): An Overview

21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- (CAS No. 69458-21-5) is a complex organic compound that belongs to the porphyrin family. Porphyrins are macrocyclic compounds with a rich history in both fundamental and applied research. They are characterized by a large conjugated π-electron system and a central metal-binding site, which makes them highly versatile in various chemical and biological applications.

The structure of 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- is particularly noteworthy due to its unique substitution pattern. The compound features three phenyl groups at positions 5, 10, and 15, and a pyridine group at position 20. This specific arrangement imparts distinct electronic and spectroscopic properties to the molecule, making it an attractive candidate for a wide range of studies.

In recent years, porphyrins have gained significant attention in the fields of photodynamic therapy (PDT), catalysis, and materials science. The ability of porphyrins to absorb light in the visible region and efficiently transfer energy or electrons has led to their use in various therapeutic and diagnostic applications. For instance, 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- has been explored for its potential as a photosensitizer in PDT due to its strong absorption in the visible spectrum and high singlet oxygen quantum yield.

One of the key advantages of 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- is its stability under various conditions. Unlike some other porphyrin derivatives that may degrade under certain pH or temperature conditions, this compound exhibits remarkable robustness. This stability is crucial for its application in biological systems where environmental conditions can vary widely.

The electronic properties of 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- have also been extensively studied. The presence of the pyridine group at position 20 introduces additional electron-withdrawing effects, which can modulate the electronic structure of the porphyrin core. This modulation can be harnessed to fine-tune the compound's optical and redox properties for specific applications.

In the context of catalysis, porphyrins are known for their ability to mimic natural enzymes such as cytochrome P450. The central metal ion in a porphyrin complex can facilitate various chemical transformations through redox processes. Research has shown that 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)-, when coordinated with appropriate metal ions such as iron or manganese, can exhibit catalytic activity in reactions such as oxidation and reduction.

Beyond its applications in medicine and catalysis, 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- has also found use in materials science. Porphyrins can be incorporated into polymers or other matrix materials to create functional materials with tailored properties. For example, porphyrin-based materials have been developed for use in solar cells due to their efficient light-harvesting capabilities.

The synthesis of 21H,23H-Porphine, 5,10,15-triphenyl-20-(4-pyridinyl)- typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader use in research and industrial settings.

In conclusion, 21H,23H-Porphine, 5, m^{mmmmmmmmmmmmmmmmmm} mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenyl-mphenil-m(4-pyridinil)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 69458-21-5)- (CAS No. 694) represents a versatile compound with a wide range of applications in photodynamic therapy,, catalysis,, and materials science., Its unique structural features,, electronic properties,, and stability make it an invaluable tool for researchers seeking to advance our understanding of complex chemical systems., As ongoing research continues to uncover new possibilities,, the future prospects for this compound remain promising.,